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Compound of Interest

Compound Name: Ethyl 4-acetylbenzoate

Cat. No.: B126464

Essential Safety and Handling Guide for Ethyl 4-
acetylbenzoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl 4-acetylbenzoate in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this compound.

Physicochemical and Hazard Information

A summary of the key physical, chemical, and hazard properties of Ethyl 4-acetylbenzoate is
provided below.
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Property Value Reference
CAS Number 38430-55-6 [1]
Molecular Formula C11H1203 [2]
Molecular Weight 192.21 g/mol [3]
Appearance White to beige crystalline 4]
powder

Melting Point 55-57 °C [2][4]
Boiling Point 310 °C at 760 mmHg [2]

Flash Point 135.8 °C [2]

Insoluble in water; Soluble in
Solubility Chloroform (Slightly), Ethyl [2][4]
Acetate (Slightly)

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
GHS Hazard Statements o )
eye irritationH332: Harmful if
inhaledH335: May cause

respiratory irritation

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize
exposure and ensure personal safety.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EN166
or OSHA 29 CFR 1910.133.

[1]5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile,

neoprene).Laboratory coat.

[1](6]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If dust is
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator may be

necessary.

[1](6]

Foot Protection

Closed-toe shoes.

[6]

Operational Plan: Step-by-Step Handling Procedure

Following a standardized operational plan minimizes the risk of exposure and contamination.

[EEN

. Preparation:

2. Handling:

Assemble all necessary equipment and reagents.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[6]

Verify that an eyewash station and safety shower are readily accessible.[1][6]

Don the appropriate personal protective equipment as outlined in the table above.[6]

Handle the solid chemical with care to prevent dust formation.[1]
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e Use a spatula or other appropriate tool for transferring the solid.[6]

o Keep the container with the chemical tightly closed when not in use.[1][6]
» Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]

3. Post-Handling:

o Clean the work area thoroughly after use.[6]

» Remove and properly dispose of contaminated gloves.[6]

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[1][6]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Wash with plenty of soap and water. If skin

) irritation occurs, get medical advice/attention.
Skin Contact ) ] )
Take off contaminated clothing and wash it

before reuse.[1]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

Inhalation S
POISON CENTER or doctor/physician if you
feel unwell.[1]

_ Do NOT induce vomiting. Get medical attention.

Ingestion

[1]
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Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

o Waste Characterization: Dispose of contents/container to an approved waste disposal plant.
[1] It is essential to consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.

¢ Solid Waste Disposal: Collect solid waste in a designated, labeled, and sealed container.
The container should be clearly marked with the chemical name. Do not mix with other
chemical waste unless instructed by your institution's environmental health and safety (EHS)
office.

» Empty Container Disposal: Empty containers should be thoroughly rinsed with an
appropriate solvent. The rinsate should be collected and disposed of as chemical waste.
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Caption: A high-level workflow for the safe handling of Ethyl 4-acetylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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